Cas no 35349-01-0 (N-(1-phenylpropyl)-4,5-dihydro-1,3-oxazol-2-amine)

• Product name: N-(1-phenylpropyl)-4,5-dihydro-1,3-oxazol-2-amine
• CAS No: 35349-01-0
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 1469743
• PubChem ID: 37119

N-(1-phenylpropyl)-4,5-dihydro-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-phenylpropyl)-4,5-dihydro-1,3-oxazol-2-amine
• 35349-01-0
• 2-(alpha-Ethylbenzylamino)-2-oxazoline
• BENZYLAMINE, alpha-ETHYL-N-(OXAZOLINYL)-
• DTXSID00956775

• Inchi： InChI=1S/C12H16N2O/c1-2-11(10-6-4-3-5-7-10)14-12-13-8-9-15-12/h3-7,11H,2,8-9H2,1H3,(H,13,14)
• InChI Key： CHIAPEJQBFMUFH-UHFFFAOYSA-N
• SMILES： CCC(C1=CC=CC=C1)NC2=NCCO2

Computed Properties

• Exact Mass: 204.12638
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.6Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 33.62